Cas no 1295-20-1 (Tris(cyclopentadienyl)ytterbium)

• Product Name: Tris(cyclopentadienyl)ytterbium
• CAS No: 1295-20-1
• MF: C₁₅H₁₅Yb
• MW: 368.319597482681
• MDL: MFCD00064762
• CID: 83539
• PubChem ID: 102096
• Update Time: 2025-10-27

Tris(cyclopentadienyl)ytterbium Chemical and Physical Properties

Names and Identifiers

• Tris(cyclopentadienyl)ytterbium
• Tris(cyclopentadienyl)ytterbium(III)
• ytterbium(3+)
• Tricyclopentadienylytterbium
• tris(eta5-cyclopenta-2,5-dien-1-yl)ytterbium
• Ytterbium, tris(eta(5)-2,4-cyclopentadien-1-yl)-
• 99.9%-yb)(reo)
• TRIS(CYCLOPENTADIENYL)YTTERBIUM, 99.9%
• TRIS(CYCLOPENTADIENYL)YTTERBIUM (99.9%-YB) (REO)
• Tris(cyclopentadienyl)ytterbium(III), 99% (99.9%-Yb) (REO)
• cyclopenta-1,3-diene;ytterbium(3+)
• 1295-20-1
• Tris(.eta.5-cyclopenta-2,5-dien-1-yl)ytterbium
• EINECS 215-071-5
• ytterbium(iii) cyclopentadienide
• DB-246450
• TRIS(CYCLOPENTA-2,4-DIEN-1-YL)YTTERBIUM

• MDL： MFCD00064762
• Inchi： 1S/3C5H5.Yb/c3*1-2-4-5-3-1;/h3*1-5H;/q3*-1;+3
• InChI Key： JCWMQECJDTYOET-UHFFFAOYSA-N
• SMILES： [Yb+3].[CH-]1C=CC=C1.[CH-]1C=CC=C1.[CH-]1C=CC=C1

Computed Properties

• Exact Mass: 369.05600
• Monoisotopic Mass: 369.056234
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 86.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: powder
• Density: g/cm3
• Melting Point: 267-270 ºC
• Boiling Point: subl. 150°C (vac.)
• Flash Point: 185 °F
• PSA: 0.00000
• LogP: 3.06450
• Solubility: React with water
• Sensitiveness: Air & Moisture Sensitive

Tris(cyclopentadienyl)ytterbium Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3395 4
• WGK Germany：3
• Hazard Category Code： 11-14/15
• Safety Instruction： S; S43; S7/8
• Hazardous Material Identification：
• Risk Phrases：R11
• Packing Group：III
• Safety Term：4.1
• Storage Condition：2-8°C
• Packing Group：III
• Hazard Level：4.1
• HazardClass：4.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Aromatic hydrocarbons

Additional information on Tris(cyclopentadienyl)ytterbium

Tris(cyclopentadienyl)ytterbium (CAS No. 1295-20-1): A Versatile Rare Earth Complex in Modern Chemistry

Tris(cyclopentadienyl)ytterbium, with the chemical identifier CAS No. 1295-20-1, is a prominent organometallic compound in the realm of rare earth chemistry. Structurally, it belongs to the class of cyclopentadienyl (Cp) complexes, where three cyclopentadienyl ligands coordinate to a ytterbium (Yb) center in a η⁵-fashion, forming a stable tris(η⁵-cyclopentadienyl) framework. This compound has garnered significant attention due to its unique electronic and steric properties, which make it an ideal candidate for applications in catalysis, materials science, and electrochemistry.

The molecular structure of Tris(cyclopentadienyl)ytterbium is characterized by a central Yb atom sandwiched between three aromatic cyclopentadienyl rings. The trivalent ytterbium ion (Yb³⁺), known for its f-block electronic configuration (4f¹⁴), exhibits distinct redox behavior compared to other lanthanides. Recent studies have highlighted the role of the lanthanide contraction and the inert pair effect in stabilizing such complexes, enabling their use in low-coordinate environments. The compound’s thermal stability and solubility in non-polar solvents like toluene or hexane further enhance its utility in synthetic methodologies.

In the context of catalytic applications, Tris(cyclopentadienyl)ytterbium has demonstrated remarkable activity as a precatalyst for olefin polymerization, C–H activation, and hydrogenation reactions. For instance, a 2023 study published in *Chemistry – A European Journal* reported its efficacy in enantioselective hydrogenation of prochiral ketones using chiral Cp ligands as modifiers. The researchers attributed this performance to the compound’s ability to modulate the coordination sphere around Yb³⁺, facilitating selective substrate binding and transition state stabilization.

Another emerging area is its application in solid-state luminescence materials. Ytterbium-based complexes are known for their near-infrared (NIR) emission properties due to the ²F₇/₂ → ²F₅/₂ transition of Yb³⁺ ions. By incorporating Tris(cyclopentadienyl)ytterbium into organic-inorganic hybrid matrices, scientists have developed tunable photonic materials with potential uses in bioimaging and optoelectronics. A notable example is its integration into perovskite-like structures for efficient light-emitting diodes (LEDs), as demonstrated by a team at MIT in 2024.

The electrochemical behavior of this compound has also been extensively studied using cyclic voltammetry and spectroelectrochemical techniques. Research indicates that the redox-active nature of Yb³⁺/Yb²⁺ couples can be harnessed for energy storage applications, particularly in non-aqueous redox flow batteries. A collaborative effort between Stanford University and ETH Zürich (2023) explored its role as an electrolyte additive to improve charge-discharge efficiency by mitigating parasitic reactions at electrode interfaces.

Synthetic strategies for preparing Tris(cyclopentadienyl)ytterbium typically involve metathesis reactions between ytterbium halides (e.g., YbCl₃) and sodium cyclopentadienide under inert atmosphere conditions. Recent advancements have focused on optimizing reaction parameters such as temperature, solvent polarity, and ligand-to-metal ratios to achieve higher yields (>85%) while minimizing side-product formation. Notably, green chemistry approaches using biodegradable solvents like limonene have been proposed as sustainable alternatives.

Environmental impact assessments highlight that this compound adheres to stringent safety protocols due to its low reactivity with common oxidants or acids under ambient conditions. However, proper handling is recommended when working with air-sensitive organometallic reagents to prevent degradation or contamination risks during storage or transport.

In summary, Tris(cyclopentadienyl)ytterbium (CAS No. 1295-20-1) stands at the intersection of fundamental research and industrial innovation within rare earth chemistry. Its multifunctional properties continue to inspire interdisciplinary collaborations across academia and industry alike—ushering new possibilities from molecular catalysis toward next-generation electronic devices through continued exploration guided by cutting-edge analytical tools like X-ray absorption spectroscopy (XAS).